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A comprehensive side-by-side comparison of the vulnerabilities inherent in the Temporal Key
Integrity Protocol (TKIP) and Wired Equivalent Privacy (WEP) reveals a significant disparity in
their security postures. While both protocols have been deprecated, understanding the
mechanics and success rates of attacks against them provides crucial insights into the
evolution of wireless security. WEP is susceptible to complete key recovery attacks, whereas
publicly available attacks against TKIP are limited to packet decryption and injection, not a full
compromise of the temporal keys.

Quantitative Comparison of Attack Performance

The following table summarizes the quantitative data from various experimental analyses of
attacks against WEP and TKIP. It highlights the resources and time required for successful
exploitation.
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WEP Key Recovery Attack

TKIP Plaintext Recovery

Metric
(FMS/PTW) Attack (Beck-Tews)
Decryption of individual
] Full recovery of the secret key. o
Primary Goal packets and potential injection

[1]

of arbitrary packets.[2][3]

Underlying Vulnerability

Weaknesses in the RC4 key
scheduling algorithm and
improper use of Initialization
Vectors (1Vs).[4][5]

Exploitation of the Message
Integrity Check (MIC)
mechanism and QoS

implementation flaws.[2][6][7]

Packets Required

35,000 - 40,000 for a 50%
success probability (PTW
attack).[1] Can range up to
4,000,000 - 6,000,000 in other

scenarios.[8]

A single captured packet (e.g.,
an ARP packet) is sufficient to
initiate the attack.[6]

Time to Success

Less than 60 seconds on a
fast network with active packet
injection.[1] Can take 1-2

hours in passive scenarios.[1]

Approximately 12-15 minutes
to decrypt an ARP packet.[2][9]
[10] The NOMORE attack can

be completed within an hour.

[3]

Attack Rate

Dependent on the rate of

"weak" IV capture.

Limited to approximately one
byte per minute to avoid
triggering MIC failure

countermeasures.[6][10]

Primarily passive data

Active, requires sending

crafted packets to the access

Attack Type collection, can be accelerated ) )
) ) S point and observing
with active packet injection.
responses.[6]
Decryption of a single packet's
Full decryption of all network content and the ability to inject
Outcome
traffic. a limited number of small,
crafted packets.[1][9]
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Experimental Protocols: Methodologies of Key

Attacks
WEP Key Recovery: The Fluhrer, Mantin, and Shamir
(FMS) Attack

The FMS attack, and its subsequent optimizations like the PTW attack, exploit statistical

weaknesses in the RC4 stream cipher as used in WEP. The core of the vulnerability lies in the

way WEP constructs the per-packet RC4 key by concatenating a public 24-bit Initialization
Vector (V) with the secret WEP key.

Experimental Workflow:

Passive Monitoring: The attacker's system is placed in monitor mode to capture a large
volume of encrypted WEP packets from the target network.

Weak IV Collection: The captured packets are filtered to identify those that use "weak" I1Vs.
These specific Vs create a high probability that the first few bytes of the generated
keystream are correlated with bytes of the secret key.

Statistical Analysis: By analyzing the first output byte of the RC4 keystream from many
packets with weak IVs, the attacker can make a statistical guess about the first byte of the
secret WEP key.

Iterative Key Byte Recovery: Once the first key byte is determined with high probability, the
attacker uses this knowledge to target the second key byte. This process is repeated
iteratively, recovering one byte of the secret key at a time.

Key Reconstruction: After collecting a sufficient number of weak IV packets (ranging from
tens of thousands to millions), the attacker can reconstruct the entire WEP key. Active
attacks can accelerate this process by re-injecting captured ARP packets to rapidly generate
new packets with different 1Vs.[1]

TKIP Plaintext Recovery: The Beck-Tews "ChopChop"
Style Attack
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Attacks against TKIP are not true key recovery attacks; they do not reveal the temporal keys.
Instead, they allow for the decryption of individual packets and the injection of malicious data.
The Beck-Tews attack is a practical example that adapts the "chopchop" attack, originally used
against WEP, to the TKIP environment.

Experimental Workflow:

o Packet Capture: The attacker captures an encrypted TKIP packet, typically a small one with
a predictable structure like an ARP packet.

o Byte Guessing and Packet Modification: The attacker takes the captured packet, removes
the last byte of the encrypted payload, and guesses its plaintext value. A new Integrity Check
Value (ICV) is calculated for this modified packet.

o Packet Injection: The modified packet is transmitted to the client.

o Oracle Observation: The attacker observes the client's response. Because TKIP uses a
Message Integrity Check (MIC) called "Michael," a correct guess of the plaintext byte will
result in a valid ICV but an invalid MIC. This causes the client to send a MIC failure report to
the access point. An incorrect guess results in an invalid ICV, and the packet is silently
dropped.

» Rate Limiting: The TKIP protocol includes a countermeasure that shuts down the connection
if two MIC failures occur within 60 seconds.[3][6] To avoid this, the attacker must wait for 60
seconds after each correct guess, limiting the decryption rate to about one byte per minute.

[6]

e Plaintext and MIC Recovery: This process is repeated for each byte of the packet's payload,
ICV, and MIC, eventually revealing the entire plaintext of the original packet and the correct
MIC for that packet.[9][10] This allows for the subsequent injection of a small number of
custom packets.[1]

Logical Flow of Wireless Security Attacks

The following diagram illustrates the generalized workflow of attacks against WEP and TKIP,
highlighting the fundamental differences in their objectives and outcomes.
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Workflow comparison of WEP and TKIP attacks.
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In conclusion, the security flaws in WEP are fundamental, allowing for a complete and often
rapid recovery of the secret key. TKIP, while also deprecated and vulnerable, was designed as
an interim solution that successfully mitigated WEP's most critical key recovery vulnerabilities.
[11][12][13] The attacks against TKIP are significantly more constrained, slower, and do not
result in the compromise of the session keys, representing a clear, albeit imperfect,
improvement in wireless security.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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